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Compound of Interest

Compound Name: Dichlorodifluoromethane

Cat. No.: B179400

Dichlorodifluoromethane (R-12) in Refrigeration
Cycles: A Performance Comparison

A comprehensive analysis of Dichlorodifluoromethane (R-12) performance in various
refrigeration cycles, with a comparative evaluation against its primary alternative, R-134a, and
other refrigerants. This guide provides researchers, scientists, and drug development
professionals with objective performance data, detailed experimental protocols, and visual
representations of the underlying thermodynamic cycles.

Dichlorodifluoromethane, commonly known as R-12 or Freon-12, was once the industry
standard refrigerant due to its excellent thermodynamic properties, non-flammability, and low
toxicity.[1] However, its high ozone depletion potential (ODP) led to its phase-out under the
Montreal Protocol.[1][2] This guide provides a detailed comparison of R-12's performance with
its primary HFC replacement, R-134a (1,1,1,2-Tetrafluoroethane), and other alternatives in
various refrigeration cycles, supported by experimental data.

Quantitative Performance Comparison

The performance of a refrigerant is primarily evaluated based on its Coefficient of Performance
(COP) and refrigerating capacity. The COP represents the ratio of the desired cooling effect to
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the work input required, making it a critical measure of energy efficiency. The refrigerating
capacity indicates the amount of heat a system can remove.

Numerous studies have experimentally compared the performance of R-12 and R-134a. While
theoretical analyses sometimes show a slight advantage for R-12 in terms of COP,
experimental results can vary based on system design and operating conditions.[3][4] For
instance, some studies have indicated a 5-11% drop in capacity and performance when R-
134ais used as a drop-in replacement for R-12 in a vapor compression system.[5] Conversely,
other experimental results show that under certain conditions, a system charged with R-134a
can operate with a greater COP and cooling capacity.[6]

The choice of lubricant is also a critical factor. R-12 systems typically use mineral oil, whereas
R-134a systems require synthetic lubricants like Polyalkylene Glycol (PAG) or Polyolester
(POE) oils.[7] Using R-134a with an appropriate ester-based lubricant can lead to an increase
in the system's performance compared to an R-12 system with mineral oil.[5]

Below is a summary of comparative performance data from various experimental studies.
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Thermodynamic Properties Comparison

The thermodynamic properties of a refrigerant are fundamental to its performance in a

refrigeration cycle. Key properties include boiling point, critical temperature, and critical

pressure.
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Dichlorodifluoromethane 1,1,1,2-Tetrafluoroethane
Property

(R-12) (R-134a)
Chemical Formula CCl2F2 CHz2FCF3
Molecular Weight ( g/mol ) 120.91 102.03
Boiling Point (°C at 1 atm) -29.8 -26.1
Critical Temperature (°C) 112.0 101.1
Critical Pressure (kPa) 4136 4059
Ozone Depletion Potential

~0.82 0
(ODP)
Global Warming Potential

10,900 1,430

(GWP, 100-year)

Experimental Protocols

The following sections detail the methodologies for key experiments cited in the performance
comparison of refrigerants.

Vapor-Compression Refrigeration System Performance
Testing

This protocol outlines a standard procedure for evaluating the performance of a refrigerant in a
vapor-compression refrigeration system.

Objective: To determine the Coefficient of Performance (COP), refrigerating capacity, and other
performance parameters of a refrigerant under controlled operating conditions.

Apparatus:
» Vapor-compression refrigeration test rig equipped with:
o Compressor (e.g., hermetic reciprocating or scroll)

o Condenser (air-cooled or water-cooled)
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o Evaporator (air-cooled or water-cooled)

o Expansion device (e.qg., capillary tube or thermostatic expansion valve)

Pressure transducers (at the inlet and outlet of each component)

Temperature sensors (e.g., thermocouples or RTDs) at the same locations as pressure
transducers.

Refrigerant flow meter

Power meter to measure the compressor's energy consumption

Data acquisition system

Procedure:

System Preparation: Evacuate the refrigeration system to remove any non-condensable
gases and moisture.

Refrigerant Charging: Charge the system with the specified amount of the refrigerant to be
tested.

Set Operating Conditions: Adjust the evaporator and condenser conditions (e.g., air or water
flow rates and inlet temperatures) to the desired setpoints.

System Stabilization: Allow the system to run until it reaches a steady-state condition, where
temperatures and pressures remain constant over time.

Data Acquisition: Record the following parameters at steady-state:

o Pressures at the inlet and outlet of the compressor, condenser, and evaporator.

o

Temperatures at the same locations.

[e]

Refrigerant mass flow rate.

o

Power consumed by the compressor.
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e Calculations:

o Determine the enthalpy at each state point using the measured temperatures and
pressures and the refrigerant's thermodynamic property tables.

o Calculate the refrigerating effect (Qe) using the enthalpy difference across the evaporator
and the mass flow rate.

o Calculate the compressor work (Wc) from the power meter reading or the enthalpy
difference across the compressor and the mass flow rate.

o Calculate the Coefficient of Performance (COP) as the ratio of the refrigerating effect to
the compressor work (COP = Qe / Wc).

» Repeat: Repeat the procedure for different operating conditions and for each refrigerant
being compared.

Retrofitting an R-12 System with R-134a

This protocol describes the general procedure for converting a refrigeration system designed
for R-12 to operate with R-134a.

Objective: To safely and effectively replace R-12 with R-134a in an existing refrigeration system
and evaluate the post-retrofit performance.

Materials:

e R-134a refrigerant

Compatible lubricant (PAG or POE oil)

New filter-drier compatible with R-134a

R-134a charging hoses and service fittings

Refrigerant recovery unit

Vacuum pump
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o Leak detector
Procedure:
e Recover R-12: Use a refrigerant recovery unit to safely remove all the R-12 from the system.

e Flush the System: Flush the system with an approved flushing agent to remove the old
mineral oil and any contaminants. This is a critical step as mineral oil is not miscible with R-
134a.

e Replace Components:
o Replace the existing filter-drier with a new one that is compatible with R-134a.
o Replace any seals or O-rings that are not compatible with R-134a or its lubricant.

o Add New Lubricant: Add the correct type and amount of PAG or POE olil to the compressor
and other system components as per the manufacturer's recommendations.

o Evacuate the System: Connect a vacuum pump to the system and evacuate it to a deep
vacuum (e.g., 500 microns) to remove all air and moisture.

e Charge with R-134a: Charge the system with R-134a. The required charge amount of R-
134a is typically 80-90% of the original R-12 charge by weight.

o Leak Check: Perform a thorough leak check of the entire system using an electronic leak
detector.

o Performance Evaluation: Operate the system and evaluate its performance as described in
the "Vapor-Compression Refrigeration System Performance Testing" protocol. Compare the
post-retrofit performance with the original R-12 performance data.

Mandatory Visualization

The following diagrams illustrate the fundamental refrigeration cycle and a typical experimental
workflow using the Graphviz DOT language.
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Caption: A schematic of the vapor-compression refrigeration cycle.
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Caption: A typical workflow for experimental refrigerant performance analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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